2-(4-ethylphenyl)-N-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(4-ethylphenyl)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H24N2O/c1-3-13-4-6-14(7-5-13)12-16(19)17-15-8-10-18(2)11-9-15/h4-7,15H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key: BVWZJMSAEVGEBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(=O)NC2CCN(CC2)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

2-(4-ethylphenyl)-N-(1-methyl-4-piperidinyl)acetamide is a chemical compound that belongs to the class of drugs known as analgesics. It is commonly referred to as Tapentadol and is used in the management of moderate to severe pain. Tapentadol is a unique analgesic drug that has both opioid and non-opioid properties. It was first approved by the FDA in 2008 and has since become a popular drug for pain management.

Mechanism of Action

Tapentadol has a dual mechanism of action. It works as an agonist of the mu-opioid receptor and as a norepinephrine reuptake inhibitor. The opioid receptor activation leads to the inhibition of pain signals, while the norepinephrine reuptake inhibition leads to an increase in the levels of norepinephrine, which helps to modulate pain signals.
Biochemical and Physiological Effects:
Tapentadol has been shown to have a lower risk of respiratory depression compared to other opioid analgesics. It also has a lower potential for abuse and dependence. Tapentadol has been shown to have a shorter onset of action and a shorter duration of action compared to other opioids. It has also been shown to have fewer gastrointestinal side effects compared to other opioids.

Advantages and Limitations for Lab Experiments

Tapentadol has been used in laboratory experiments to study its effects on pain management and the central nervous system. Its unique dual mechanism of action makes it an attractive drug for research purposes. However, its potential for abuse and dependence limits its use in laboratory experiments.

Future Directions

There are several future directions for research on Tapentadol. One area of research is the development of new formulations of Tapentadol that have a longer duration of action. Another area of research is the study of Tapentadol in combination with other drugs for pain management. Finally, there is a need for more research on the long-term effects of Tapentadol on the central nervous system and the potential for abuse and dependence.
In conclusion, Tapentadol is a unique analgesic drug that has both opioid and non-opioid properties. It has been extensively studied for its effectiveness in pain management and its effects on the central nervous system. Tapentadol has several advantages over other opioids, including a lower risk of respiratory depression and fewer gastrointestinal side effects. However, its potential for abuse and dependence limits its use in laboratory experiments. There are several future directions for research on Tapentadol, including the development of new formulations and the study of its long-term effects on the central nervous system.

Synthesis Methods

The synthesis of Tapentadol involves the reaction of 4-ethylphenol with 1-methyl-4-piperidone in the presence of acetic anhydride and sodium acetate. The resulting product is then purified to obtain Tapentadol.

Scientific Research Applications

Tapentadol has been extensively studied for its effectiveness in pain management. It has been found to be effective in the management of acute pain, chronic pain, and neuropathic pain. Tapentadol has also been studied for its effects on the central nervous system and its potential for abuse.